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Compound of Interest

Compound Name: CAY 10434

Cat. No.: B15573675

For Researchers, Scientists, and Drug Development Professionals

Abstract

CAY 10434 is a potent and selective inhibitor of CYP4A11, the enzyme responsible for the
synthesis of 20-hydroxyeicosatetraenoic acid (20-HETE).[1][2] 20-HETE is a crucial lipid
mediator involved in the regulation of vascular tone and has been implicated in various
cardiovascular diseases.[1][3][4] Accurate preparation of CAY10434 stock solutions is
paramount for obtaining reliable and reproducible experimental results. These application notes
provide a detailed protocol for the preparation, storage, and handling of CAY10434 stock

solutions.

Chemical Properties and Solubility

A comprehensive understanding of the physicochemical properties of CAY10434 is essential
for its effective use in experimental settings.
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Property Value Reference
Molecular Formula C17H25Ns0

Molecular Weight 287.4 g/mol [1]

CAS Number 769917-29-5 [1][2]

Purity >98% [1]
Formulation A solution in ethanol [1]

Solubility Data:

The solubility of CAY10434 in various common laboratory solvents is summarized below. This
information is critical for selecting the appropriate solvent for stock solution preparation.

Solvent Solubility Reference
Dimethylformamide (DMF) 20 mg/mL
Dimethyl sulfoxide (DMSO) 12 mg/mL
Ethanol 15 mg/mL
DMF:PBS (pH 7.2) (1:3) 0.2 mg/mL

Experimental Protocols
Materials and Equipment

o CAY10434 (solid or as a solution in ethanol)

Anhydrous Dimethyl Sulfoxide (DMSO, sterile)

Sterile, amber, glass vials with screw caps

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer
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» Analytical balance (if starting from solid)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM CAY10434 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro experiments.

» Pre-weighing (if starting from solid): If CAY10434 is in solid form, carefully weigh the desired
amount of the compound using an analytical balance in a chemical fume hood. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 2.874 mg of CAY10434 (Molecular
Weight = 287.4 g/mol ).

e Dissolution:

o Aseptically add the appropriate volume of anhydrous DMSO to the vial containing the pre-
weighed CAY10434. To continue the example, add 1 mL of DMSO to the 2.874 mg of
CAY10434.

o If starting from a pre-dissolved solution in ethanol, the solvent can be evaporated under a
gentle stream of nitrogen and the residue reconstituted in the desired volume of DMSO.

« Vortexing: Tightly cap the vial and vortex thoroughly until the compound is completely
dissolved. Visually inspect the solution to ensure there are no visible particles.

« Aliquoting: To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile, amber, glass vials. The volume of the aliquots should be based on the
typical experimental needs.

Stock Solution Preparation Table

To aid in the preparation of different stock solution concentrations, the following table provides
the required volume of solvent for a given mass of CAY10434.
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Desired Volume of Solvent Volume of Solvent Volume of Solvent
Concentration for 1 mg for 5 mg for 10 mg

1 mM 3.4795 mL 17.3974 mL 34.7947 mL

5mM 695.9 uL 3.4795 mL 6.9589 mL

10 mM 347.9 uL 1.7397 mL 3.4795 mL

This table is based on the molecular weight of CAY10434 (287.4 g/mol ) and is adapted from
publicly available data.[2]

Storage and Stability

Proper storage of the CAY10434 stock solution is crucial to maintain its chemical integrity and
biological activity.

Storage Temperature: Store the stock solution aliquots at -20°C for short-term storage and
-80°C for long-term storage.[2]

 Light Sensitivity: Protect the solution from light by using amber vials or by wrapping clear
vials in aluminum foil.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as this can lead to degradation of
the compound. It is highly recommended to prepare single-use aliquots. While some studies
on other compounds in DMSO have shown stability over multiple freeze-thaw cycles, it is
best practice to minimize them.[5][6]

o Stability: When stored at -80°C, the stock solution should be used within 6 months. When
stored at -20°C, it should be used within 1 month.[2] The stability of compounds in DMSO
can be affected by the presence of water; therefore, using anhydrous DMSO and preventing
moisture contamination is recommended.[6][7]

Signaling Pathway

CAY 10434 exerts its biological effects by inhibiting the synthesis of 20-HETE, which is known
to activate downstream signaling pathways involved in vasoconstriction, cell proliferation, and
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inflammation.[1][3][4] The following diagram illustrates the signaling pathway of 20-HETE,
which is inhibited by CAY10434.
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Click to download full resolution via product page
Caption: CAY10434 inhibits 20-HETE synthesis and its downstream signaling.
Safety Precautions
o Always handle CAY10434 in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
attention.

o Consult the Safety Data Sheet (SDS) for CAY10434 for complete safety information.
Although a specific SDS for CAY10434 was not found, general safety precautions for
handling chemical compounds should be strictly followed.[8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
CAY 10434 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573675#how-to-prepare-cay-10434-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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